Cas no 2171555-49-8 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid
• CAS No: 2171555-49-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6023118
• PubChem ID: 165552065
• Update Time: 2025-10-23

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid
• 2171555-49-8
• EN300-1507891
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3,3-dimethylbutanoic acid

• Inchi： 1S/C27H34N2O5/c1-17(24(30)29-23(25(31)32)27(2,3)4)10-9-15-28-26(33)34-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,17,22-23H,9-10,15-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： GGNGGIZLPMSHRV-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(NC(C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid

Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic Acid (CAS No. 2171555-49-8)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171555-49-8, represents a complex molecular structure that combines various functional groups, making it a promising candidate for further research and development in drug discovery and therapeutic applications.

The molecular formula of this compound is C₂₃H₃₃N₂O_{4, which highlights its intricate composition. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group and the amide functionalities suggests potential biological activities that are often explored in medicinal chemistry. Specifically, the fluorene moiety is known for its stability and ability to enhance the solubility and bioavailability of pharmaceutical compounds, while the amide bonds are crucial for the formation of stable and active drug molecules.}

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorene derivatives due to their unique chemical properties. The fluorene ring system is particularly valued for its rigidity and planarity, which can contribute to the binding affinity of drug candidates to biological targets. Additionally, the methoxycarbonyl group serves as a protecting group for amino acids during synthetic processes, ensuring high yields and purity in pharmaceutical manufacturing.

The structure of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid also includes alkyl chains such as 2-methylpentanamido and 3,3-dimethylbutanoic acid. These components contribute to the overall hydrophobicity and stability of the compound, which are essential characteristics for effective drug candidates. The combination of these functional groups makes this compound a versatile building block for designing new therapeutic agents.

Recent studies have demonstrated the potential of fluorene-based compounds in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. For instance, derivatives of fluorene have been shown to exhibit potent inhibitory effects on certain enzymes and receptors involved in disease pathways. The amine functionality in this compound also opens up possibilities for further derivatization, allowing chemists to tailor its properties for specific biological targets.

The synthesis of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid involves multiple steps that require precise control over reaction conditions. The use of protecting groups such as the methoxycarbonyl moiety is critical to prevent unwanted side reactions during synthesis. Advanced techniques in organic chemistry, including palladium-catalyzed cross-coupling reactions and automated synthesis platforms, have been employed to achieve high yields and purity.

In terms of pharmacological activity, preliminary studies suggest that this compound may have potential applications as an intermediate in the synthesis of more complex drug molecules. Its structural features could make it useful in developing novel therapeutics targeting specific diseases. Additionally, the stability and solubility provided by the fluorene ring system could enhance its suitability for formulation into oral or injectable drugs.

The field of medicinal chemistry continues to evolve with advancements in computational methods and high-throughput screening technologies. These tools enable researchers to rapidly evaluate the biological activity of new compounds like 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid (CAS No. 2171555-49-8). By integrating structural biology insights with machine learning algorithms, scientists can predict how different molecular modifications will affect a compound's efficacy and safety profiles.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its synthetic routes and exploring its pharmacological potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As new data emerges from preclinical studies, it will be crucial to assess how these findings translate into clinical applications that benefit patients worldwide.

In conclusion, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid represents an exciting advancement in pharmaceutical chemistry. Its unique structural features make it a valuable candidate for drug development across multiple therapeutic areas. With continued research and development efforts focused on optimizing its properties and exploring its biological activity profiles further insights into its potential applications will emerge over time.